Cas no 62209-15-8 (Phenol, 5-(2-nitroethenyl)-2-[3-(2-nitroethenyl)phenoxy]-)

• Product Name: Phenol, 5-(2-nitroethenyl)-2-[3-(2-nitroethenyl)phenoxy]-
• CAS No: 62209-15-8
• MF: C₁₆H₁₂N₂O₆
• MW: 328.276284217834
• CID: 454366
• PubChem ID: 71388805
• Update Time: 2025-04-19

Phenol, 5-(2-nitroethenyl)-2-[3-(2-nitroethenyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(2-nitroethenyl)-2-[3-(2-nitroethenyl)phenoxy]-
• 5-(2-nitroethenyl)-2-[3-(2-nitroethenyl)phenoxy]phenol
• 62209-15-8
• DTXSID10810854

• Inchi： 1S/C16H12N2O6/c19-15-11-13(7-9-18(22)23)4-5-16(15)24-14-3-1-2-12(10-14)6-8-17(20)21/h1-11,19H
• InChI Key： FWXJCYORSNJJQC-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C=C[N+](=O)[O-])=C1)C1C=CC(C=C[N+](=O)[O-])=CC=1O

Computed Properties

• Exact Mass: 328.06956
• Monoisotopic Mass: 328.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.74